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Compound of Interest

Compound Name: 5-oxo Leukotriene B4

Cat. No.: B15555528 Get Quote

For researchers in immunology, inflammation, and drug development, the specificity of

immunoassays is paramount for generating reliable and reproducible data. This guide provides

a detailed comparison of the cross-reactivity of Leukotriene B4 (LTB4) antibodies with its

oxidized metabolite, 5-oxo-LTB4. Understanding the potential for cross-reactivity is crucial for

the accurate quantification of these potent lipid mediators.

Data Summary: Antibody Specificity
The cross-reactivity of commercially available LTB4 antibodies is a critical factor in

experimental design. While direct cross-reactivity data for 5-oxo-LTB4 is not always explicitly

provided by manufacturers, analysis of cross-reactivity with structurally similar molecules offers

valuable insight into antibody specificity. Below is a summary of cross-reactivity data from a

representative LTB4 enzyme-linked immunosorbent assay (ELISA) kit.
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Compound Cross-Reactivity (%)

Leukotriene B4 (LTB4) 100%

Leukotriene B5 390%

20-hydroxy Leukotriene B4 36%

12-epi-Leukotriene B4 6.8%

20-carboxy Leukotriene B4 2.3%

6-trans Leukotriene B4 0.13%

6-trans-12-epi Leukotriene B4 0.09%

Resolvin D2 0.06%

Resolvin D1 0.05%

Arachidonic Acid 0.05%

Prostaglandin F2α 0.05%

12(S)-HETE 0.04%

Prostaglandin E2 0.04%

Leukotriene D4 <0.02%

5(S)-HETE <0.01%

5-oxo-ETE <0.01%

Leukotriene A4 <0.01%

Leukotriene C4 <0.01%

Leukotriene E4 <0.01%

Data sourced from Cayman Chemical LTB4 ELISA Kit datasheet.[1]

Based on this data, the antibody shows high specificity for LTB4. The cross-reactivity with 5-

oxo-ETE, a structurally related 5-lipoxygenase metabolite, is less than 0.01%.[1] Given the

structural similarity between 5-oxo-ETE and 5-oxo-LTB4, it is highly probable that the cross-
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reactivity of the LTB4 antibody with 5-oxo-LTB4 is also minimal. However, researchers should

confirm this with their specific antibody and assay conditions.

Signaling Pathways: LTB4 vs. 5-oxo-Eicosanoids
LTB4 and 5-oxo-eicosanoids are both potent inflammatory mediators, but they elicit their effects

through distinct G protein-coupled receptors (GPCRs) and downstream signaling cascades.
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Figure 1. LTB4 Signaling Pathway.

LTB4 primarily signals through the high-affinity BLT1 receptor, a Gαi and Gαq coupled-protein.

[2][3] This activation leads to the stimulation of phospholipase C (PLC), resulting in the

generation of inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 mediates the release of

intracellular calcium, while DAG activates protein kinase C (PKC). These events, along with the

activation of the PI3K/Akt and MAPK pathways, culminate in various cellular responses,

including chemotaxis, degranulation, and the production of pro-inflammatory cytokines.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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